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An In-depth Technical Guide to the Phase Diagrams of Argon and Krypton

This technical guide provides a comprehensive overview of the phase diagrams of argon (Ar)

and krypton (Kr), focusing on their behavior under varying pressure and temperature

conditions. It is intended for researchers, scientists, and professionals in drug development

who utilize these noble gases in their work, such as in cryogenics, sputtering, or as inert

atmospheres. This document details the critical and triple points, experimental methodologies

for phase diagram determination, and the crystal structures of their solid phases.

Phase Diagram Overview
The phase diagrams of argon and krypton are graphical representations of their physical states

(solid, liquid, and gas) under different conditions of temperature and pressure.[1] Like most

pure substances, their diagrams feature three distinct regions corresponding to the solid, liquid,

and vapor phases. The lines separating these regions represent the conditions where two

phases coexist in equilibrium. The intersection of these three lines is the triple point, a unique

condition where all three phases coexist.[2] The liquid-vapor equilibrium line terminates at the

critical point, beyond which the liquid and gas phases become indistinguishable, forming a

supercritical fluid.[1]

Quantitative Phase Diagram Data
The key thermodynamic coordinates for the phase diagrams of argon and krypton are

summarized below. These values are essential for establishing experimental conditions and
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understanding the physical state of the substance.

Table 1: Argon (Ar) Phase Diagram Coordinates
Parameter Temperature Pressure

Triple Point 83.7 K (-189.4 °C) 0.68 atm (68.9 kPa)

Critical Point 150.8 K (-122.3 °C) 48.3 atm (4.9 MPa)

Normal Boiling Point 87.2 K (-185.9 °C) 1 atm (101.3 kPa)

Normal Melting Point 84.1 K (-189.0 °C) 1 atm (101.3 kPa)

Data sourced from references:[2][3][4][5]

Table 2: Krypton (Kr) Phase Diagram Coordinates
Parameter Temperature Pressure

Triple Point 115.77 K (-157.4 °C) 0.72 atm (73.2 kPa)

Critical Point 209.4 K (-63.7 °C) 54.3 atm (5.5 MPa)

Normal Boiling Point 119.93 K (-153.2 °C) 1 atm (101.3 kPa)

Normal Melting Point 115.79 K (-157.4 °C) 1 atm (101.3 kPa)

Data sourced from references:[6][7][8][9][10]

Experimental Protocols for Phase Diagram
Determination
The determination of phase diagrams involves a range of experimental techniques designed to

detect phase transitions under controlled temperature and pressure.

Methodologies for Detecting Phase Transitions
Several methods are employed to identify the boundaries between phases:
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Thermal Analysis: Techniques like Differential Thermal Analysis (DTA) and Differential

Scanning Calorimetry (DSC) are widely used.[11][12] These methods detect the heat

absorbed or released during a phase change (e.g., melting or boiling) by measuring the

temperature difference between the sample and a reference material as they are heated or

cooled at a constant rate.[12]

X-ray Diffraction (XRD): XRD is a powerful tool for identifying the crystal structure of the solid

phase.[11] By performing XRD measurements at various temperatures and pressures,

scientists can map the solid phase boundaries and detect any solid-solid phase transitions.

[13]

Direct Visual Observation: For high-pressure studies, particularly within a diamond anvil cell,

direct visual observation can be used to detect melting. The surface of the sample is

illuminated, often with a laser, and changes in surface texture or motion indicate the onset of

melting.[14]

High-Pressure and Low-Temperature Apparatus
Achieving the conditions necessary to map the phase diagrams of cryogenic gases like argon

and krypton requires specialized equipment:

Diamond Anvil Cell (DAC): The DAC is a primary tool for generating extremely high

pressures. The sample is compressed between two small, flat diamond faces. The

transparency of diamonds allows for direct visual observation and for various spectroscopic

and diffraction measurements to be performed on the sample while it is under pressure.[13]

[14]

Cryostats: To achieve the low temperatures required to solidify argon and krypton, the

experimental setup (including the DAC) is housed within a cryostat. Cryostats use liquid

nitrogen or liquid helium to cool the sample chamber to the desired temperature.

Pressure and Temperature Control: Pressure is typically determined by measuring the

fluorescence of a ruby chip placed inside the sample chamber alongside the argon or

krypton. The temperature is monitored using thermocouples or resistance thermometers

integrated into the cryostat and sample holder.[15]
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Solid Phase Crystal Structure
Under ambient pressure, both solid argon and solid krypton crystallize in a face-centered cubic

(fcc) structure, also known as cubic close-packed (ccp).[16][17] This structure is typical for

noble gases due to the spherical nature of their atoms and the dominance of van der Waals

forces. Studies have shown that argon maintains its fcc structure up to high pressures.[18]

Molecular dynamics simulations confirm that argon crystallizes into a stable fcc lattice upon

cooling from the liquid state.[19]

Visualizations
General Phase Diagram
The following diagram illustrates the typical phase behavior of a simple substance like argon or

krypton, showing the relationship between the solid, liquid, and gaseous states.
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Generalized Phase Diagram for Argon/Krypton
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Caption: Generalized P-T phase diagram for a simple substance.
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Experimental Workflow
This diagram outlines the logical flow of an experiment designed to determine a phase

boundary using a diamond anvil cell.
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Workflow for High-Pressure Phase Boundary Determination
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Caption: Experimental workflow for phase boundary determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14261476#phase-diagrams-of-argon-and-krypton-at-
different-pressures-and-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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